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Compound of Interest

Compound Name: (Bromomethyl)cyclobutane

Cat. No.: B093029 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

guidance for the operational use and disposal of (Bromomethyl)cyclobutane, ensuring

laboratory safety and regulatory compliance.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of (Bromomethyl)cyclobutane
is the first step toward safe handling.

Property Value

Molecular Formula C5H9Br

Molecular Weight 149.03 g/mol [1]

Appearance Liquid[1][2]

Boiling Point 123-124 °C[2]

Density 1.326 g/mL at 25 °C[2]

Flash Point 41 °C (105.8 °F) - closed cup[2]

Signal Word Warning[1][2]

Hazard Classifications Flammable Liquid, Category 3[1][2]
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Operational Plan: Safe Handling and Use
(Bromomethyl)cyclobutane is a flammable liquid and vapor that requires careful handling to

prevent ignition and exposure.[1][3] Adherence to the following procedural steps is mandatory.

1. Engineering Controls:

Always handle (Bromomethyl)cyclobutane in a well-ventilated area, preferably within a

chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2] Standard

safety glasses are not sufficient.

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile or neoprene.[1]

[5] Inspect gloves for any signs of degradation or perforation before each use.

Skin and Body Protection: A lab coat and appropriate protective clothing must be worn to

prevent skin contact.[1][6]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1] For large-scale operations or in situations with potential

for high vapor concentrations, a NIOSH/MSHA or European Standard EN 136 approved

respirator with an appropriate cartridge should be used.[1]

3. Handling Procedures:

Avoid all personal contact, including inhalation of vapors.[7]

Keep the container tightly closed when not in use.[3]
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Keep away from heat, sparks, open flames, and other ignition sources.[1][3] "No smoking"

policies must be strictly enforced in the handling area.

Use only non-sparking tools to prevent ignition.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Do not allow clothing wet with the material to remain in contact with the skin.[7]

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[3][6]

Store in an approved flammable liquid storage area.[7]

Keep containers tightly closed and store in an upright position to prevent leakage.

Spill and Emergency Procedures
Minor Spills:

Remove all ignition sources from the area.[7]

Ventilate the area of the spill.

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or universal

binder.[1][3]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,

and closed container for disposal.[3]

Major Spills:

Evacuate the area immediately and move upwind.[7]

Alert the appropriate emergency response team and the fire department, informing them of

the nature of the hazard.[7]
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Only trained personnel equipped with appropriate PPE, including respiratory protection,

should attempt to control the spill.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Get medical attention if irritation develops and

persists.[1][3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[1][3]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[3]

Disposal Plan
(Bromomethyl)cyclobutane and its contaminated materials are classified as hazardous waste

and must be disposed of accordingly.[1][4] Improper disposal is illegal and can cause

significant environmental harm.[8]

1. Waste Characterization:

This material should be treated as a hazardous waste due to its flammability.[9]

2. Waste Collection and Storage:

Collect waste (Bromomethyl)cyclobutane and any contaminated materials (e.g., absorbent

pads, gloves) in a dedicated, properly labeled, and sealed container.

Store the waste container in a designated hazardous waste accumulation area, away from

ignition sources and incompatible materials.

3. Disposal Method:

Dispose of the waste material through a licensed hazardous waste disposal company.[4]
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The preferred method of disposal is chemical incineration with an afterburner and scrubber.

[4]

All disposal practices must comply with local, regional, and national regulations.[4]

4. Container Disposal:

Do not reuse empty containers as they may retain product residue and explosive vapors.[4]

[7]

Dispose of empty containers as unused product in accordance with approved waste disposal

practices.[4]
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Caption: Workflow for the safe handling of (Bromomethyl)cyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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